N'-(5-chloro-2-cyanophenyl)-N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]ethanediamide

• IUPAC Name: N'-(5-chloro-2-cyanophenyl)-N-[2-(furan-2-yl)-2-thiophen-3-ylethyl]oxamide
• InChI: InChI=1S/C19H14ClN3O3S/c20-14-4-3-12(9-21)16(8-14)23-19(25)18(24)22-10-15(13-5-7-27-11-13)17-2-1-6-26-17/h1-8,11,15H,10H2,(H,22,24)(H,23,25)
• InChI Key: MWVLXOGNPAVMQQ-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C(CNC(=O)C(=O)NC2=C(C=CC(=C2)Cl)C#N)C3=CSC=C3
• Molecular Formula: C19H14ClN3O3S
• Molecular Weight: 399.9 g/mol

Description

N'-(5-chloro-2-cyanophenyl)-N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]ethanediamide is a useful research compound. Its molecular formula is C19H14ClN3O3S and its molecular weight is 399.85. The purity is usually 95%.
BenchChem offers high-quality N'-(5-chloro-2-cyanophenyl)-N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]ethanediamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N'-(5-chloro-2-cyanophenyl)-N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]ethanediamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compound Synthesis

Research has been conducted on the synthesis of novel heterocyclic compounds through the photoinduced direct oxidative annulation of furan and thiophene derivatives. This method allows for the construction of highly functionalized polyheterocyclic compounds without the need for transition metals or oxidants, showcasing the versatility of furan and thiophene in synthesizing complex molecular structures (Zhang et al., 2017).

Antimicrobial Activity

Furan and thiophene derivatives have been explored for their antimicrobial properties. Synthesis of novel heterocycles derived from chromonyl-2(3H)-furanone, which includes furan derivatives, has shown promising in vitro antibacterial and antifungal activities. This indicates the potential of these compounds in developing new antimicrobial agents (Ramadan & El‐Helw, 2018).

Organic Synthesis and Catalysis

Furan and thiophene derivatives play a significant role in organic synthesis and catalysis. Research has demonstrated the C-H bond activation and borylation of furans and thiophenes catalyzed by iron complexes, highlighting the utility of these heterocycles in synthetic chemistry and the development of new catalytic processes (Hatanaka, Ohki, & Tatsumi, 2010).

Dye-Sensitized Solar Cells

The performance of dye-sensitized solar cells (DSSCs) can be influenced by the incorporation of furan and thiophene derivatives. Studies have shown that phenothiazine derivatives with furan as a conjugated linker can significantly improve the solar energy-to-electricity conversion efficiency, demonstrating the impact of these heterocyclic compounds on the efficiency of renewable energy technologies (Kim et al., 2011).